Cas no 1909326-09-5 (2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride)

• Product Name: 2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride
• CAS No: 1909326-09-5
• MDL: MFCD29060388
• CID: 4629174
• PubChem ID: 121553461
• Update Time: 2025-06-08

2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(dimethylamino)-2,6-dimethylphenyl]acetic acid hydrochloride
• 2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride

• MDL： MFCD29060388

Additional information on 2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride

Introduction to 2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride (CAS No. 1909326-09-5)

2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride, identified by the CAS number 1909326-09-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of substituted phenylacetic acids, a category known for its diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug formulation.

The molecular structure of 2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride features a phenyl ring substituted with two methyl groups at the 2- and 6-positions, and an amino group at the 4-position, which is further protonated in the hydrochloride form. This structural configuration imparts unique electronic and steric properties, enabling interactions with biological targets such as enzymes and receptors. The presence of the amino group also makes it a versatile building block for further chemical modifications, allowing for the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their potential role in modulating various biological pathways. Studies have suggested that compounds within this class may exhibit effects on neurotransmitter systems, inflammatory responses, and metabolic processes. Specifically, 2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride has been investigated for its possible interactions with monoamine oxidase (MAO) enzymes, which are crucial in regulating neurotransmitter levels in the brain. Inhibiting or modulating these enzymes could have implications for treating conditions such as depression and neurodegenerative disorders.

One of the most compelling aspects of 2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride is its potential as a scaffold for drug discovery. Researchers have utilized computational modeling and high-throughput screening techniques to explore its binding affinity to various protein targets. Preliminary findings indicate that this compound may interact with receptors involved in pain perception and immune response, suggesting its utility in developing novel therapeutics for chronic pain syndromes and inflammatory diseases.

The synthesis of 2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The process requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production routes, making this compound more accessible for research purposes. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework.

From a pharmacological perspective, the hydrochloride salt form of 2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride offers several advantages over its free acid counterpart. The protonation of the amino group enhances water solubility, which is critical for oral administration and intravenous delivery. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a practical choice for industrial-scale production and clinical trials.

Current research efforts are focused on evaluating the pharmacokinetic profile of 2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride in animal models. These studies aim to determine its bioavailability, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for optimizing dosing regimens and minimizing potential side effects. Moreover, toxicological assessments are being conducted to ensure safety margins before human clinical trials can commence.

The integration of machine learning and artificial intelligence tools has accelerated the discovery process for compounds like 2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride. Predictive models can identify promising derivatives based on structural features alone, significantly reducing the time required for experimental validation. This synergy between computational methods and traditional wet chemistry approaches has opened new avenues for drug development.

In conclusion, 2-4-(dimethylamino)-2,6-dimethylphenylacetic acid hydrochloride (CAS No. 1909326-09-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics targeting neurological disorders, inflammation, and other complex diseases. As research progresses，this compound is expected to play a significant role in shaping future treatment strategies across multiple medical disciplines.